Cas no 2228936-70-5 (4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)cyclohexan-1-ol
• CAS No: 2228936-70-5
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 6269333
• PubChem ID: 165659816
• Update Time: 2025-10-22

4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)cyclohexan-1-ol
• EN300-1745633
• 2228936-70-5

• Inchi： 1S/C12H20N2O/c1-8-7-11(9(2)14-8)12(13)5-3-10(15)4-6-12/h7,10,14-15H,3-6,13H2,1-2H3
• InChI Key： ONJXORIFKMOCJJ-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=C(C)NC=2C)(CC1)N

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 62Ų

Additional information on 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)cyclohexan-1-ol

Introduction to 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)cyclohexan-1-ol (CAS No. 2228936-70-5)

4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)cyclohexan-1-ol, a compound with the CAS number 2228936-70-5, is a promising molecule in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexane ring, an amino group, and a substituted pyrrole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)cyclohexan-1-ol is of particular interest due to its potential for modulating various biological pathways. The cyclohexane ring provides a rigid scaffold that can enhance the compound's stability and bioavailability, while the amino group and the substituted pyrrole moiety offer opportunities for interaction with specific protein targets. Recent studies have highlighted the importance of these structural features in the design of novel therapeutic agents.

In the context of medicinal chemistry, 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)cyclohexan-1-ol has been investigated for its potential as a lead compound in drug discovery. One of the key areas of focus has been its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, preliminary research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

Beyond its enzymatic inhibition properties, 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)cyclohexan-1-ol has also been studied for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)cyclohexan-1-ol have also been a subject of interest. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its good oral bioavailability and low toxicity profile make it an attractive candidate for further preclinical and clinical development.

In addition to its therapeutic potential, 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)cyclohexan-1-ol has been explored for its use in chemical biology studies. The ability to modify the structure of this compound through synthetic chemistry allows researchers to probe specific biological interactions and pathways. For example, derivatives of this compound have been used to study the role of specific protein-protein interactions in cellular processes.

The synthesis of 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-yl)cyclohexan-1-ol has been optimized using modern synthetic methods. Key steps in the synthesis include the formation of the cyclohexane ring through a ring-closing metathesis reaction and the introduction of the amino group via a reductive amination process. These synthetic strategies ensure high yields and purity, making it feasible to produce sufficient quantities for both research and potential clinical applications.

The safety profile of 4-amino-4-(2,5-dimethyl-1H-pyrrol-3-y)cyclohexan-l-oI has been evaluated through various toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. This favorable safety profile supports its further development as a potential drug candidate.

In conclusion, 4-amino--(2,-dimethy--H-pyrro--y)cyclohexit-an--oI (CAS No. 2228936--) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties and safety profile, make it an attractive candidate for further investigation and development as a novel therapeutic agent.